Cas no 2137552-86-2 (N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide)

• Product Name: N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide
• CAS No: 2137552-86-2
• MF: C₉H₁₉F₂N₃O
• MW: 223.263468980789
• CID: 5278468
• Update Time: 2025-05-20

N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide
• Acetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)-

• Inchi： 1S/C9H19F2N3O/c1-9(12,8(10)11)4-5-13-7(15)6-14(2)3/h8H,4-6,12H2,1-3H3,(H,13,15)
• InChI Key： KBLPQIXQQNPIMG-UHFFFAOYSA-N
• SMILES： FC(C(C)(CCNC(CN(C)C)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• XLogP3: 0.1
• Topological Polar Surface Area: 58.4

Additional information on N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide

N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide: A Comprehensive Overview

N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide (CAS No. 2137552-86-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features and functional groups, has garnered attention due to its potential applications in drug development and as a versatile intermediate in chemical synthesis. Recent advancements in research have shed light on its properties, mechanisms of action, and potential uses, making it a topic of considerable scientific inquiry.

The molecular structure of N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide is characterized by the presence of an amino group (-NH₂), a dimethylamino group (-N(CH₃)₂), and two fluorine atoms in the 4-position of the butyl chain. These functional groups contribute to its chemical reactivity and biological activity. The amino group facilitates hydrogen bonding, while the dimethylamino group enhances the compound's ability to act as a nucleophile or participate in various chemical transformations. The fluorine atoms introduce electron-withdrawing effects, which can influence the compound's electronic properties and reactivity.

Recent studies have explored the synthesis of N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide using novel methodologies that emphasize sustainability and efficiency. Researchers have employed catalytic asymmetric synthesis techniques to construct the chiral centers present in the molecule. These methods not only improve yield but also reduce environmental impact by minimizing waste and energy consumption. Additionally, computational chemistry tools have been utilized to predict the compound's stability, reactivity, and potential interactions with biological systems.

In terms of applications, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various nucleophilic substitutions and condensation reactions makes it a valuable building block in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. For instance, researchers have incorporated this compound into peptide-based drug candidates that exhibit potent inhibitory activity against key enzymes involved in disease progression.

The biological activity of N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide has been extensively studied using in vitro and in vivo models. Experimental data indicate that this compound exhibits selective binding to certain receptors and enzymes, suggesting its potential as a modulator of cellular signaling pathways. Furthermore, recent findings highlight its role as a substrate for metabolic enzymes, providing insights into its pharmacokinetic profile and bioavailability.

From a synthetic chemistry perspective, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide serves as a versatile platform for exploring new reaction mechanisms and catalysts. Its structure allows for the incorporation of additional functional groups through strategic modifications, enabling researchers to design molecules with enhanced therapeutic properties. For example, fluorination strategies have been optimized to introduce multiple fluorine atoms into complex molecules efficiently.

In conclusion, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-(dimethylamino)acetamide (CAS No. 2137552-86-2) stands out as a multifaceted compound with significant implications for chemical synthesis and drug development. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for advancing scientific research across various disciplines.